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Compound of Interest

Compound Name: NF 86l1

Cat. No.: B1167758

NF 86l Signal Integrity Analyzer: Technical
Support Center

Welcome to the support center for the NF 861l Signal Integrity Analyzer. This resource is
designed for researchers, scientists, and drug development professionals utilizing the
enhanced functionalities of the Firmware v.2.5 Research Module. Here you will find
troubleshooting guides, frequently asked questions (FAQs), and detailed experimental
protocols to assist with your research.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter with the NF 86ll after the firmware
v.2.5 update.
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Question Answer

Al: First, ensure the power adapter is securely
connected to both the device and a working
power outlet. If the issue persists, attempt a
Q1: My NF 86l device will not power on after hard reset by disconnecting the power, waiting
the firmware update. 60 seconds, and then reconnecting. A persistent
failure to power on may indicate an incomplete
or corrupted firmware installation. Please

contact technical support for further assistance.

A2: Firmware update failures can result from an
unstable power source or a corrupted download
file. Ensure the device is connected to a reliable
power source, preferably with battery backup,

Q2: The firmware v.2.5 update fails during during the update process. Re-download the

installation. What should | do? firmware file from the official support website
and try the installation again using a different
USB flash drive. If the failure persists, refer to
the Firmware Update Troubleshooting Flowchart
below.[1]

A3: Inaccurate results can be caused by several
factors. First, verify that you are using the
correct, calibrated probes for your specific
experiment. Second, ensure that the cable
o ] ] under test is properly terminated. Environmental
Q3: | am seeing inconsistent or inaccurate ] ]
] ) factors such as high electromagnetic

readings in the new Research Module. ) )
interference can also impact results. Try
performing a self-calibration cycle on the device,
as detailed in the user manual. If the problem
continues, there might be a hardware or

software issue requiring technical support.

Q4: The device does not recognize the USB A4: The NF 861l requires the USB drive to be

drive with the firmware update file. formatted in FAT32. Verify the format of your
USB drive. Additionally, ensure the firmware file
is in the root directory of the drive, not inside

any folders. Some larger capacity or specialty
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USB drives may not be compatible; try using a
standard USB 2.0 drive with a capacity between
4GB and 32GB.

A5: After successfully updating to firmware

v.2.5, a new "Research Module" option will
Q5: How do | access the new enhanced appear on the main menu. Navigate to Main
research functionalities? Menu > Research Module to access the

advanced features for data logging, TDR

analysis, and batch testing protocols.

A6: This can be a critical issue.[1] Ensure that
you are using a high-quality, reliable USB drive
for data storage. Always use the "Safely Eject"
function within the device's menu before

Q6: My saved experimental data appears to be physically removing the USB drive. If data

corrupted or is missing. corruption occurs frequently, try a different USB
drive and ensure it is correctly formatted. In
some cases, a full device reset (after backing up
any recoverable data) may resolve underlying

software conflicts.

Firmware Update Troubleshooting Flowchart
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Caption: Troubleshooting flowchart for firmware update failures.
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Data Presentation: Enhanced Measurement
Precision

The firmware v.2.5 update significantly enhances the precision of Signal-to-Noise Ratio (SNR)
and Insertion Loss measurements. The following table summarizes a comparison of
measurements taken on a certified Cat 8 Ethernet cable before and after the firmware update.

) Firmware v.2.5
Parameter Firmware v.2.4 Improvement
(Research Module)

75% reduction in
35.2+0.5dB 35.8+0.1dB measurement

deviation

Signal-to-Noise Ratio
(SNR) @ 2GHz

) 80% reduction in
Insertion Loss @

-3.1+0.2dB -3.0+£0.05dB measurement
2GHz o
deviation
TDR Impedance 73% increase in
+ 3.0 Ohms + 0.8 Ohms
Accuracy accuracy
i 10x increase in
Data Logging Rate 10 samples/sec 100 samples/sec

sample rate

Experimental Protocols
Protocol: Characterizing Signal Attenuation in Ethernet
Cables Under Thermal Stress

This protocol details a methodology for using the NF 861l Research Module to investigate the
effects of temperature on signal integrity.

Objective: To quantify the change in signal attenuation (insertion loss) of a Cat 8 Ethernet cable
across a range of operational temperatures.

Materials:

e NF 86lI Signal Integrity Analyzer with Firmware v.2.5
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e Environmental chamber or incubator
e 1-meter Cat 8 S/FTP Ethernet cable
e Two calibrated TDR probes
Methodology:
e Setup and Calibration:
o Connect the NF 86ll to a stable power source.
o Attach the calibrated TDR probes to Port 1 and Port 2.

o Navigate to Research Module > Settings > Calibration and perform a full two-port
calibration.

e Baseline Measurement:

o Place the Cat 8 cable inside the environmental chamber at an ambient temperature of
20°C.

o Connect the probes to each end of the cable.

o In the Research Module, select Batch Test > New Protocol.

o Set the test parameters: Frequency sweep from 1MHz to 2GHz, with a step of 10MHz.
o Run the test and save the baseline data as "CAT8 20C".

e Thermal Cycling:

o

Increase the chamber temperature to 30°C and allow it to stabilize for 30 minutes.

[¢]

Run the same batch test protocol and save the data as "CAT8_30C".

o

Repeat this process in 10°C increments up to 70°C, saving the data at each step (e.qg.,
"CAT8_40C", "CAT8_50C", etc.).
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o Data Analysis:
o Transfer the data files to a computer.

o Using the provided analysis software, plot the insertion loss (S21) across the frequency
spectrum for each temperature.

o Compare the results to identify trends in signal attenuation as a function of temperature.

Experimental Workflow Diagram
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Caption: Workflow for thermal stress signal attenuation experiment.
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Mandatory Visualization
Logical Relationship of Key Signal Integrity Parameters

This diagram illustrates the relationship between fundamental measurements performed by the
NF 861l and the high-level signal integrity characteristics they determine.

Fundamental Measurements

contributes to

Signal Integrity Characteristics

Impedance Return Loss Insertion Loss Crosstalk

Click to download full resolution via product page

Caption: Relationship between measurements and signal characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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